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Compound of Interest

Compound Name: PKM2 activator 4

Cat. No.: B3012216 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with PKM2 activator 4. Due to the limited availability

of a specific Safety Data Sheet (SDS) for a compound explicitly named "PKM2 activator 4,"

this document utilizes TEPP-46, a potent and well-documented PKM2 activator IV, as a

representative compound for outlining necessary safety protocols and handling procedures.

Immediate Safety and Handling Protocols
While some suppliers indicate that TEPP-46 is not classified as a hazardous substance under

REACH regulations, it is designated for "Standard Handling," underscoring the necessity of

adhering to standard laboratory safety practices.[1] Personal protective equipment (PPE) is

fundamental in minimizing exposure and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should always be conducted to determine the specific PPE

required for the procedures being performed.[2] However, the following table outlines the

recommended baseline PPE for handling PKM2 activator 4 (TEPP-46).
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PPE Category Recommended Equipment Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes of chemical solutions.

[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound.[2]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.[2]

Chemical Properties and Storage
Proper storage and handling are critical to maintaining the integrity and stability of PKM2
activator 4.

Property Value

Chemical Name TEPP-46

CAS Number 1221186-53-3

Molecular Formula C₁₇H₁₆N₄O₂S₂

Molecular Weight 372.47 g/mol

Appearance White solid

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C, protect from light

Stability
Stock solutions stable for up to 3 months at

-20°C

Experimental Protocol: Stock Solution Preparation
This protocol provides a step-by-step guide for the reconstitution of PKM2 activator 4 (TEPP-

46) to prepare a stock solution.
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Materials:

PKM2 activator 4 (TEPP-46) solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Pre-handling: Ensure all necessary PPE is worn correctly before handling the compound.

Weighing: Carefully weigh the desired amount of PKM2 activator 4 solid in a sterile

microcentrifuge tube.

Reconstitution: Add the appropriate volume of fresh, anhydrous DMSO to the solid to

achieve the desired stock concentration (e.g., for a 10 mM stock solution, add the

corresponding volume of DMSO to the weighed solid).

Dissolution: Gently vortex or sonicate the solution to ensure the compound is fully dissolved.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C and protect them from light.[3]

Operational and Disposal Workflow
The following diagram illustrates the recommended workflow for the safe handling and disposal

of PKM2 activator 4.
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Caption: Safe handling workflow for PKM2 activator 4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3012216?utm_src=pdf-body-img
https://www.benchchem.com/product/b3012216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3012216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This comprehensive guide is intended to provide essential information for the safe handling of

PKM2 activator 4. Researchers should always consult their institution's specific safety

guidelines and protocols in conjunction with this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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